Multicomponent approaches to 8-carboxylnaphthyl-functionalized pyrazolo[3,4-b]pyridine derivatives†

Organic & Biomolecular Chemistry Pub Date: 2011-11-16 DOI: 10.1039/C1OB06624B

Abstract

A simple and novel protocol for the efficient synthesis of a series of 8-carboxylnaphthyl functionalized pyrazolo[3,4-b]pyridine derivatives was developed through a one-pot, three-component reaction involving acenaphthylene-1,2-dione and 1H-pyrazol-5-amine in acetic acid medium. The reaction represents the first facile conversion of acenaphthenequinone to naphthoic acid via C–C bond cleavage without need for multi-step transformation.

Graphical abstract: Multicomponent approaches to 8-carboxylnaphthyl-functionalized pyrazolo[3,4-b]pyridine derivatives
Multicomponent approaches to 8-carboxylnaphthyl-functionalized pyrazolo[3,4-b]pyridine derivatives†
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